Cas no 1563751-15-4 ((2E)-3-(3-ethyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-ethyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 1563751-15-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6252906
• PubChem ID: 83764655
• Update Time: 2024-01-11

(2E)-3-(3-ethyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-ethyl-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
• EN300-1457150
• 1563751-15-4

• Inchi： 1S/C9H12N2O2/c1-3-7-6-8(11(2)10-7)4-5-9(12)13/h4-6H,3H2,1-2H3,(H,12,13)/b5-4+
• InChI Key： UVFPEMPDHALLLV-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1=CC(CC)=NN1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles